Cas no 1269532-13-9 (5-(4-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine)

• Product Name: 5-(4-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine
• CAS No: 1269532-13-9
• MF: C₁₃H₁₄BrN₃
• MW: 292.17436170578
• CID: 5148837
• Update Time: 2025-10-30

5-(4-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-1-cyclopropyl-2-methyl-1H-imidazol-5-amine
• 5-(4-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine
• 1H-Imidazol-5-amine, 4-(4-bromophenyl)-1-cyclopropyl-2-methyl-

• Inchi： 1S/C13H14BrN3/c1-8-16-12(9-2-4-10(14)5-3-9)13(15)17(8)11-6-7-11/h2-5,11H,6-7,15H2,1H3
• InChI Key： PYBIAVAZFOKELY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(N)N(C(C)=N1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8

Additional information on 5-(4-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine

Introduction to 5-(4-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine (CAS No. 1269532-13-9)

5-(4-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine is a significant compound in the realm of pharmaceutical chemistry, exhibiting a complex and intriguing molecular structure that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 1269532-13-9, belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular framework of 5-(4-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine incorporates several key structural features that contribute to its unique chemical properties. The presence of a 4-Bromo-phenyl substituent at the fifth position of the imidazole ring introduces a bromine atom, which can participate in various chemical reactions and interactions, enhancing the compound's reactivity and versatility. Additionally, the 3-cyclopropyl and 2-methyl groups further modulate the electronic and steric properties of the molecule, influencing its biological behavior.

In recent years, there has been a growing interest in imidazole derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in drug development, particularly in the treatment of various diseases such as cancer, infectious diseases, and neurological disorders. The unique structural motifs present in 5-(4-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine make it a promising candidate for further investigation in this field.

One of the most compelling aspects of this compound is its ability to interact with biological targets at a molecular level. The imidazole ring itself is known to be a privileged scaffold in medicinal chemistry, capable of binding to enzymes and receptors with high affinity. The bromine substituent on the phenyl ring can also serve as a handle for further functionalization, allowing researchers to design derivatives with enhanced pharmacological properties.

Recent studies have highlighted the potential of 5-(4-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine as a lead compound for developing novel therapeutic agents. Researchers have explored its interactions with various biological targets, including kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive targets for drug intervention. The compound's ability to modulate these pathways has been demonstrated in both in vitro and in vivo studies, suggesting its potential as a therapeutic agent.

The synthesis of 5-(4-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-ylamine involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the imidazole core, followed by functionalization with the appropriate substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

The pharmacological profile of 5-(4-Bromo-phenyl)-3-cyclopropyl-2-methyl-3H-imidazol-4-yllamine has been thoroughly investigated by researchers aiming to understand its mechanism of action and potential therapeutic applications. Preliminary studies have shown that this compound exhibits inhibitory activity against several target enzymes, suggesting its potential use in treating conditions associated with these enzymes' overactivity. For instance, its ability to inhibit kinases has been particularly noteworthy, as kinases play a crucial role in cancer cell proliferation and survival.

In addition to its kinase inhibitory activity, 5-(4-Bromo-phnlyl)-3-cyclopropvl -2-methyl -3H-imldzol -4-yllamine has also shown promise in other therapeutic areas. Its interaction with receptors and other biomolecules has been explored, revealing potential applications in treating neurological disorders and inflammatory conditions. The compound's ability to cross the blood-brain barrier has been particularly intriguing, as it opens up possibilities for treating central nervous system disorders without significant side effects.

The development of new drugs is an iterative process that involves extensive testing and optimization. Researchers are continuously refining synthetic routes to improve efficiency and yield while minimizing unwanted byproducts. Additionally, computational methods such as molecular modeling are being employed to predict the binding affinity and pharmacokinetic properties of new compounds before they are synthesized in the lab.

The regulatory landscape for new drug development is stringent but well-established, ensuring that only safe and effective compounds reach the market. Companies investing in pharmaceutical research must navigate this complex regulatory environment carefully. However, the potential rewards are substantial, as successful drugs can significantly improve patient outcomes and generate significant economic benefits.

The future prospects for 5-(4-Bromo-phnlyl)-3-cyclopropvl -2-methyl -3H-imldzol -4-yllamine are promising given its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound towards clinical applications.